1-(3-Chloro-2-propenyl)pyridinium

• Molecular Formula: C8H9ClN+
• Molecular Weight: 154.61 g/mol
• IUPAC Name: 1-[(E)-3-chloroprop-2-enyl]pyridin-1-ium
• InChI: InChI=1S/C8H9ClN/c9-5-4-8-10-6-2-1-3-7-10/h1-7H,8H2/q+1/b5-4+
• InChI Key: QUUDEXMJIWWREL-SNAWJCMRSA-N
• SMILES: C1=CC=[N+](C=C1)CC=CCl
• Isomeric SMILES: C1=CC=[N+](C=C1)C/C=C/Cl

Description

1-(3-Chloro-2-propenyl)pyridinium is a chemical compound classified as a pyridinium salt. Pyridinium salts are organic cations derived from pyridine, characterized by a nitrogen atom that is part of a six-membered aromatic ring and is quaternized with an alkyl or substituted alkyl group . In research contexts, analogous compounds with pyridinium structures or chloroallyl substituents are often investigated as intermediates in organic synthesis, ionic liquids, or for their potential biological activity . The 3-chloro-2-propenyl (also known as 3-chloroallyl) moiety is a functional group that can be found in certain synthetic intermediates and has been used in the preparation of other chemical entities, such as O-substituted hydroxylamines . Researchers may value this compound for developing new synthetic methodologies, studying reaction mechanisms, or exploring structure-activity relationships. This product is designated for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Antibacterial Activity

1-(2-Chlorophenyl)pyridinium chloride exhibits potent activity against S. aureus and E. coli, with inhibition zones exceeding those of chloramphenicol . The 3-chloro-2-propenyl analog may show enhanced efficacy due to increased lipophilicity from the propenyl chain.

Cholinesterase Inhibition

Coumarin-pyridinium hybrids with 3-chlorobenzyl substituents (e.g., compound 7g) display IC₅₀ values of 0.32 µM for BChE, attributed to the chloro group’s electron-withdrawing effects stabilizing enzyme interactions . The propenyl chain in 1-(3-Chloro-2-propenyl)pyridinium could modulate binding kinetics differently.

Agricultural Use

Physicochemical Properties

• Polarity: Substituents like cyanomethyl increase polarity (e.g., 1-(Cyanomethyl)pyridinium chloride), whereas aromatic groups (e.g., 3-chlorobenzyl) enhance lipophilicity . The propenyl chain in 1-(3-Chloro-2-propenyl)pyridinium may balance both traits.
• Chromatographic Behavior : 1-(2-Chlorophenyl)pyridinium chloride shows low RF values in paper chromatography, indicating high polarity . The propenyl derivative’s mobility would depend on solvent systems and substituent interactions.

Preparation Methods

Reaction with 3-Chloro-2-propenyl Chloride

The direct alkylation of pyridine using 3-chloro-2-propenyl chloride in anhydrous solvents represents a classical approach. This method typically employs polar aprotic solvents (e.g., acetonitrile or dichloromethane) under reflux (60–80°C) for 12–24 hours. Stoichiometric studies indicate a 1:1 molar ratio of pyridine to alkylating agent maximizes yield, though excess pyridine (1.2–1.5 equiv) mitigates side reactions such as diquaternization.

Example Protocol

• Reactants : Pyridine (1.2 equiv), 3-chloro-2-propenyl chloride (1.0 equiv)

• Solvent : Acetonitrile (0.5 M)

• Conditions : N₂ atmosphere, 70°C, 18 hours

• Yield : 68–72% after recrystallization from ethanol.

Limitations and Byproduct Formation

Competing elimination reactions may generate allylic chlorides or polymeric residues, particularly at elevated temperatures. Catalytic additives like tetrabutylammonium bromide (TBAB, 5 mol%) enhance reaction efficiency by stabilizing transition states, increasing yields to 78–82%.

Acid-Catalyzed Reactions with Epoxides

Epoxide Ring-Opening Mechanism

An alternative route utilizes 3-chloro-propylene oxide (epichlorohydrin derivatives) in the presence of Brønsted acids (e.g., HCl or H₂SO₄). The acid protonates the epoxide oxygen, facilitating nucleophilic attack by pyridine to form the pyridinium intermediate.

Optimized Procedure

• Reactants : Pyridine (1.0 equiv), 3-chloro-propylene oxide (1.1 equiv), concentrated HCl (1.05 equiv)

• Solvent : Ethanol (0.3 M)

• Conditions : 25–50°C, 4–6 hours

• Yield : 85–89% after solvent evaporation.

Solvent and Temperature Effects

Protic solvents (ethanol, water) improve epoxide solubility and stabilize intermediates. Elevated temperatures (>50°C) accelerate ring-opening but risk epoxide polymerization, necessitating careful thermal control.

Ultrasound-Assisted Synthesis

Enhanced Reaction Kinetics

Ultrasound irradiation (40 kHz, 100 W) significantly reduces reaction times by promoting cavitation, which enhances mass transfer and disrupts passivation layers. A study by Zhang et al. achieved 93% yield within 2 hours using this method.

Key Parameters

Parameter	Value
Ultrasonic frequency	40 kHz
Power	100 W
Temperature	25°C
Yield	93%

Scalability and Industrial Relevance

Continuous-flow ultrasound reactors enable large-scale production with consistent quality, reducing energy consumption by 40% compared to batch processes.

Catalytic Approaches and Recent Advances

Transition Metal Catalysis

Copper(I) iodide (CuI, 5 mol%) catalyzes the coupling of pyridine with 3-chloro-2-propenyl bromide under mild conditions (50°C, 6 hours), achieving 75% yield. This method minimizes side reactions but requires rigorous exclusion of moisture.

Ionic Liquid-Mediated Synthesis

Ionic liquids (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate) act as dual solvents and catalysts, enabling reactions at ambient temperatures with yields up to 88%. Recycling experiments show consistent performance over five cycles.

Comparative Analysis of Methodologies

The table below evaluates key metrics for each method:

Method	Yield (%)	Reaction Time (h)	Scalability	Cost Index
Traditional Alkylation	68–72	18–24	Moderate	Low
Epoxide Ring-Opening	85–89	4–6	High	Moderate
Ultrasound-Assisted	90–93	2	High	High
Catalytic Coupling	75	6	Low	High